(3S,3'S,4S,4'S)-3,3'-Dimethyl-7,7',9,9'-tetramethoxy-3,3',4,4'-tetrahydro-4-acetoxy-5,5'-bi[1H-naphtho[2,3-c]pyran]-4',10,10'-triol

• IUPAC Name: [(3S,4S)-5-[(3S,4S)-4,10-dihydroxy-7,9-dimethoxy-3-methyl-3,4-dihydro-1H-benzo[g]isochromen-5-yl]-10-hydroxy-7,9-dimethoxy-3-methyl-3,4-dihydro-1H-benzo[g]isochromen-4-yl] acetate
• InChI: InChI=1S/C34H36O11/c1-14-31(36)29-21(12-43-14)32(37)25-19(8-17(39-4)10-23(25)41-6)27(29)28-20-9-18(40-5)11-24(42-7)26(20)33(38)22-13-44-15(2)34(30(22)28)45-16(3)35/h8-11,14-15,31,34,36-38H,12-13H2,1-7H3/t14-,15-,31+,34+/m0/s1
• InChI Key: UIXDBHLNQHECCU-KCVUBSRHSA-N
• Canonical SMILES: CC1C(C2=C(C3=C(C(=CC(=C3)OC)OC)C(=C2CO1)O)C4=C5C(C(OCC5=C(C6=C4C=C(C=C6OC)OC)O)C)OC(=O)C)O
• Isomeric SMILES: C[C@H]1[C@H](C2=C(C3=C(C(=CC(=C3)OC)OC)C(=C2CO1)O)C4=C5[C@@H]([C@@H](OCC5=C(C6=C4C=C(C=C6OC)OC)O)C)OC(=O)C)O
• Molecular Formula: C34H36O11
• Molecular Weight: 620.6 g/mol

Description

Chemical Reactions Analysis

Naphthopyrans are known to undergo a variety of chemical reactions. They can participate in conjugate addition and cyclization reactions. The presence of multiple hydroxy and methoxy groups could also make the molecule a substrate for reactions involving these functional groups.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

The compound of interest falls under a broader category of naphtho-gamma-pyrones and related compounds, which have been the subject of various chemical synthesis and structural analysis studies. For example, researchers have isolated new naphtho-gamma-pyrones from marine-derived fungi, elucidating their structures and studying their bioactivities. Such compounds did not show significant inhibitory effects against specific tumor cell lines, but some demonstrated weak antifungal activity and moderate DPPH scavenging activity (Zhang, Li, & Wang, 2007).

Pharmacological Studies

Although your requirements exclude information related to drug use and dosage, it's important to mention that similar compounds have been the subject of pharmacological studies, focusing on their potential therapeutic applications. However, specifics regarding this compound's pharmacological properties are not provided in the literature.

Photophysical Properties

Compounds within this chemical category have been studied for their photophysical properties. For instance, the photochromic behavior of related naphtho[2,1-b]pyrans has been investigated, which is relevant in the context of materials science and the development of photo-responsive materials (Harie et al., 1997).

Synthetic Methodologies

The development of synthetic methodologies for related compounds has been a significant area of research. This includes studies on the synthesis of various naphtho[2,3-c]pyran derivatives, highlighting the importance of these compounds in organic synthesis and the potential for creating diverse chemical structures (Giles, Green, & Yorke, 1988).